![molecular formula C16H19N3O4S2 B5678053 N-methyl-3-[(tetrahydrofuran-3-ylamino)sulfonyl]-N-(1,3-thiazol-2-ylmethyl)benzamide](/img/structure/B5678053.png)
N-methyl-3-[(tetrahydrofuran-3-ylamino)sulfonyl]-N-(1,3-thiazol-2-ylmethyl)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-methyl-3-[(tetrahydrofuran-3-ylamino)sulfonyl]-N-(1,3-thiazol-2-ylmethyl)benzamide involves multiple steps, typically starting with the formation of an imino compound and then undergoing reduction. For instance, similar benzamide derivatives have been synthesized through sodium borohydride reduction of corresponding imino compounds in ethanol (Gangapuram & Redda, 2009).
Molecular Structure Analysis
The molecular structure of benzamide derivatives is often characterized using techniques like X-ray crystallography. For example, a related compound, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, was determined by X-ray crystallography revealing detailed structural insights (Al-Hourani et al., 2016).
Chemical Reactions and Properties
The chemical reactions of benzamide derivatives can be diverse, depending on the substituents and reaction conditions. For instance, reactions of N-sulfonylamines with azirines lead to the formation of various s,n-heterocycles (Tornus, Schaumann*, & Adiwidjaja, 1996).
Physical Properties Analysis
The physical properties of such compounds are generally determined through various spectroscopic and analytical techniques, like IR, NMR, and mass spectral studies, as done in the synthesis and analysis of related benzamide derivatives (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).
Chemical Properties Analysis
Chemical properties, including reactivity and stability, are often evaluated in the context of potential applications like anticancer activity. For instance, some benzamide derivatives have been tested for their inhibitory activity against various enzymes and cancer cell lines, providing insights into their chemical behavior (Gawad, Amin, El-Saadi, Mohamed, Angeli, De Luca, Capasso, & Supuran, 2016).
properties
IUPAC Name |
N-methyl-3-(oxolan-3-ylsulfamoyl)-N-(1,3-thiazol-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4S2/c1-19(10-15-17-6-8-24-15)16(20)12-3-2-4-14(9-12)25(21,22)18-13-5-7-23-11-13/h2-4,6,8-9,13,18H,5,7,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZVFWQUFNRHVSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC=CS1)C(=O)C2=CC(=CC=C2)S(=O)(=O)NC3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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